Cas no 1154279-11-4 (methyl 3-(methyl(pentan-2-yl)amino)propanoate)

• Product Name: methyl 3-(methyl(pentan-2-yl)amino)propanoate
• CAS No: 1154279-11-4
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 4561111
• Update Time: 2025-10-31

methyl 3-(methyl(pentan-2-yl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(methyl(pentan-2-yl)amino)propanoate

• Inchi： 1S/C10H21NO2/c1-5-6-9(2)11(3)8-7-10(12)13-4/h9H,5-8H2,1-4H3
• InChI Key： OFGLEEDDLJQSAU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCN(C)C(CCC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 3-(methyl(pentan-2-yl)amino)propanoate

Comprehensive Guide to Methyl 3-(Methyl(pentan-2-yl)amino)propanoate (CAS No. 1154279-11-4)

Methyl 3-(methyl(pentan-2-yl)amino)propanoate (CAS No. 1154279-11-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique amino propanoate structure, is increasingly studied for its potential applications in drug synthesis and specialty chemicals. With the growing demand for novel chemical entities in medicinal chemistry, compounds like methyl 3-(methyl(pentan-2-yl)amino)propanoate are becoming focal points for researchers exploring new bioactive molecules.

The compound’s molecular structure combines a pentan-2-yl group with a methylamino propanoate moiety, offering versatility in synthetic pathways. Its CAS number, 1154279-11-4, serves as a unique identifier in chemical databases, facilitating precise tracking in global research. Recent trends in AI-driven drug discovery have amplified interest in such compounds, as computational models highlight their potential as intermediates for targeted therapeutics. Researchers often search for "synthesis of methyl 3-(methyl(pentan-2-yl)amino)propanoate" or "applications of CAS 1154279-11-4," reflecting its niche but growing relevance.

From a synthetic chemistry perspective, methyl 3-(methyl(pentan-2-yl)amino)propanoate exemplifies the importance of ester-functionalized amines in constructing complex molecules. Its lipophilic properties, attributed to the pentan-2-yl chain, make it a candidate for optimizing drug bioavailability—a hot topic in pharmaceutical formulation. Discussions on platforms like ResearchGate often link such compounds to "green chemistry alternatives," aligning with the industry’s shift toward sustainable synthesis methods.

Analytical challenges associated with CAS 1154279-11-4, such as purity assessment via HPLC or GC-MS, are frequently queried in scientific forums. The compound’s stability under varying pH conditions is another area of exploration, particularly for applications in prodrug design. Notably, patent filings referencing this compound have surged, underscoring its commercial potential in specialty chemicals.

In agrochemistry, derivatives of methyl 3-(methyl(pentan-2-yl)amino)propanoate are investigated for their role in plant growth regulation. Searches for "bioactive ester compounds in agriculture" often intersect with this compound’s profile. Its structural flexibility allows derivatization, a key advantage for developing next-generation crop protection agents.

Regulatory compliance for CAS 1154279-11-4 remains straightforward, as it falls outside restricted categories. However, laboratories must adhere to standard chemical safety protocols during handling. The compound’s spectroscopic data (e.g., NMR, IR) is meticulously documented in journals, aiding reproducibility—a critical factor amid the replication crisis in science.

Future prospects for methyl 3-(methyl(pentan-2-yl)amino)propanoate include its integration into high-throughput screening libraries and catalysis research. As machine learning accelerates molecular design, this compound’s role in fragment-based drug discovery may expand. Its balanced polarity and modular structure position it as a valuable tool for medicinal chemists tackling undruggable targets.

For suppliers and manufacturers, optimizing the cost-effective synthesis of CAS 1154279-11-4 is a priority, given its emerging demand. Technical queries often focus on "scaling up methyl 3-(methyl(pentan-2-yl)amino)propanoate production" or "supply chain transparency," reflecting market dynamics. Collaborative efforts between academia and industry could further unlock its potential in precision medicine and material science.